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Compound of Interest

Compound Name: Prisma APH

Cat. No.: B1178968

This guide provides a detailed comparison of Prisma APH, a visible light-cured hybrid
composite restorative material, with several competitor products based on available clinical and
in-vitro study data. The information is intended for researchers, scientists, and professionals in
the field of dental material science and drug development to facilitate an objective evaluation of
the product's performance.

Physical and Mechanical Properties

The performance of a dental composite is critically dependent on its physical and mechanical
characteristics. Key parameters include wear resistance, inorganic filler content, and thermal
properties, which collectively influence the material's durability and clinical longeuvity.

Table 1: Comparison of Inorganic Content and Thermal Properties

Initial Degradation

Material Inorganic Content (%)
Temperature (°C)
Prisma APH 76.96[1] 282.5[1]
76.76 (manufacturer reported:
Natural Look 344.7[1]
77)[1]

A study evaluating the wear resistance of several posterior composite resins found that Prisma
APH was among the materials tested for generalized wear resistance. The competitors in this
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evaluation included Clearfil Photo Posterior (Kuraray), Ful-Fil (Caulk), Glacier (SDI), Herculite
XR (Kerr), LC-MP (SDI), and Pertac (ESPE)[2]. Unfortunately, the specific quantitative wear
data from this abstract is not available.

Bonding Strength

The efficacy of a dental composite is also determined by its ability to bond to tooth structure.
The following data summarizes the tensile and shear bond strengths of Prisma APH in
comparison to other bonding systems.

Table 2: Tensile Bond Strength on Resected Root Ends

Bonding System (used .
Mean Tensile Bond

with Prisma APH Condition
. Strength (Ibs)
composite)
Prisma Universal Bond 3 Control ~65
Blood Contaminated ~25 (significantly lower)[3]
Scotchbond MultiPurpose Control ~60
Blood Contaminated ~35
Amalgambond Control ~30

) ~30 (no significant difference)
Blood Contaminated

(3]
All Bond 2 Control ~55
Blood Contaminated ~30

Note: The values are approximated from graphical data presented in the study abstract.

In a separate study, the shear bond strength of Prisma APH composite bonded to enamel was
evaluated. The mean shear bond strength for the control group was 13.23 + 3.22 MPal4].

Experimental Protocols
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Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are summaries of the protocols used in the cited studies.
3.1. Thermal and Inorganic Content Analysis

The thermal properties and inorganic content of Prisma APH and Natural Look were
determined using thermogravimetric analysis (TGA).
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Sample Preparation

Obtain Prisma APH and Natural Look composite samples

'

Weigh samples (initial mass)

Thermogravimetric Analysis (TGA)

Place sample in TGA instrument

'

Heat sample at a controlled rate

'

Continuously measure sample weight as a function of temperature

Data Analysis

Identify initial degradation temperature from weight loss curve

'

Determine final residue weight (inorganic content) after heating

Click to download full resolution via product page

Thermogravimetric Analysis Workflow

3.2. Tensile Bond Strength on Root Ends
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This study evaluated the tensile bond strength of four adhesive resins on resected root ends,
both with and without blood contamination.
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Tooth Preparation

40 single-rooted human incisors

:

Clean, shape, and obturate canals

:

Resect apical 3 mm at a 45-degree angle

Bonding Proticol (4 groups)

Divide teeth into 4 groups for each bonding agent

:

Apply Prisma Universal Bond 3, Scotchbond, Amalgambond, or All Bond 2

:

Contaminate half of each group with blood

:

Apply Prisma APH light-cure composite

Testing av% Analysis

Test tensile bond strength using an Instron machine

:

Statistically compare bond strengths of control vs. contaminated groups
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Sample Preparation

50 human molars mounted in acrylic

'

Expose superficial enamel using 600-grit SiC paper

Treatlient Groups

Divide samples into Control (n=25) and Experimental (n=25) groups

; ;

Store Control group in distilled water at 37°C Immerse Experimental group in 0.12% chlorhexidine (1 min, 4x/day, 7 days)

l Bonding and Testirg

Acid etch all samples for 30 seconds

'

Bond Prisma APH composite to all samples

'

Determine Shear Bond Strength (SBS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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